1-(5-Ethoxy-4-nitrothiophen-2-yl)ethanone

• CAS RN: 151094-98-3
• Molecular Formula: C8H9NO4S
• Molecular Weight: 215.23 g/mol
• IUPAC Name: 1-(5-ethoxy-4-nitrothiophen-2-yl)ethanone
• InChI: InChI=1S/C8H9NO4S/c1-3-13-8-6(9(11)12)4-7(14-8)5(2)10/h4H,3H2,1-2H3
• InChI Key: XNOAFLYGBRJOGZ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(S1)C(=O)C)[N+](=O)[O-]
• synonyms: Ethanone, 1-(5-ethoxy-4-nitro-2-thienyl)- (9CI)

Description

1-(5-Ethoxy-4-nitrothiophen-2-yl)ethanone is a chemical compound that has gained significant attention in scientific research. This compound is a nitrothiophene derivative that has been synthesized for various applications in the field of medicinal chemistry.

Mechanism Of Action

The mechanism of action of 1-(5-Ethoxy-4-nitrothiophen-2-yl)ethanone is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins in the body. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Biochemical And Physiological Effects

Studies have shown that 1-(5-Ethoxy-4-nitrothiophen-2-yl)ethanone has several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. It has also been shown to inhibit the growth and proliferation of cancer cells. In addition, this compound has been found to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1-(5-Ethoxy-4-nitrothiophen-2-yl)ethanone in lab experiments is its high purity and stability. This compound is easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound is its potential toxicity. It is important to use proper safety precautions when handling this compound in the lab.

Future Directions

There are several future directions for research on 1-(5-Ethoxy-4-nitrothiophen-2-yl)ethanone. One area of interest is the development of new derivatives of this compound with enhanced efficacy and reduced toxicity. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of new drugs for the treatment of various diseases. Finally, studies on the pharmacokinetics and pharmacodynamics of this compound could provide valuable information for the development of new therapeutic agents.
Conclusion
In conclusion, 1-(5-Ethoxy-4-nitrothiophen-2-yl)ethanone is a promising compound for medicinal chemistry research. Its synthesis method has been optimized for high yield and purity, and it has shown potential for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and to develop new derivatives with enhanced efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 1-(5-Ethoxy-4-nitrothiophen-2-yl)ethanone involves the reaction of 5-ethoxy-2-thiophenecarboxylic acid with nitric acid and sulfuric acid. The resulting compound is then reacted with acetic anhydride to obtain the final product. This synthesis method has been optimized for high yield and purity of the compound.

Scientific Research Applications

1-(5-Ethoxy-4-nitrothiophen-2-yl)ethanone has been extensively studied for its potential applications in medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and microbial infections. It has been found to exhibit anti-inflammatory, anti-tumor, and antimicrobial properties.